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Compound of Interest

Compound Name: N-(2-Benzoylphenyl)acetamide

Cat. No.: B187708

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of N-
(2-Benzoylphenyl)acetamide. Adherence to these procedures is critical for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

N-(2-Benzoylphenyl)acetamide is classified as a substance suspected of causing cancer
(H351). Therefore, stringent safety measures must be implemented to prevent exposure. The
following table summarizes the required Personal Protective Equipment (PPE).
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Protection Type

Required PPE

Specifications & Rationale

Respiratory Protection

NIOSH-approved respirator

A respirator is recommended,
especially when handling the
powder form, to prevent
inhalation of dust particles.[1]
[2] Work should be conducted
in a well-ventilated area,
preferably within a laboratory
fume hood.[3]

Eye and Face Protection

Safety glasses with side

shields or safety goggles

Protects eyes from splashes
and airborne particles.[1][3] A
face shield may be necessary
for operations with a higher

risk of splashing.[1][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact
with the chemical.[1] Gloves
should be inspected before
use and changed immediately

if contaminated.[1]

Laboratory coat

A buttoned lab coat should be
worn to protect skin and
personal clothing from

contamination.[1]

Footwear

Closed-toe shoes

Protects feet from spills and
falling objects.[1][5]

Safe Handling and Operational Plan

A systematic approach to handling N-(2-Benzoylphenyl)acetamide is crucial. The following
workflow outlines the key steps from preparation to disposal.
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Figure 1: Workflow for Safe Handling of N-(2-Benzoylphenyl)acetamide.

Experimental Protocol: Safe Handling Procedures

This protocol provides a step-by-step guide for the safe handling of N-(2-
Benzoylphenyl)acetamide in a laboratory setting.
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3.1. Preparation and Risk Assessment:

Before handling, review the Safety Data Sheet (SDS) for N-(2-Benzoylphenyl)acetamide.

Ensure that a designated work area, preferably a chemical fume hood, is clean and
uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest emergency shower and eyewash station.

3.2. Personal Protective Equipment (PPE) Donning:

Put on a laboratory coat, ensuring it is fully buttoned.

Don safety glasses or goggles.

Wear chemical-resistant gloves.

If there is a risk of inhaling dust, a NIOSH-approved respirator should be used.[1][2]
3.3. Chemical Handling:

 All handling of N-(2-Benzoylphenyl)acetamide should be performed within a certified
chemical fume hood to minimize inhalation exposure.[3]

» Avoid the generation of dust. If weighing the solid, do so carefully to prevent it from
becoming airborne.

» Use appropriate laboratory equipment (e.g., spatulas, glassware) for transferring the
chemical.

o Keep containers of N-(2-Benzoylphenyl)acetamide tightly closed when not in use.[3][6]
3.4. Decontamination:

» After handling is complete, decontaminate the work surface with an appropriate solvent and
then wash with soap and water.
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» Wipe down any equipment used with the chemical.
 Remove gloves and dispose of them in the designated waste container.
e Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of N-(2-Benzoylphenyl)acetamide and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Collect in a clearly labeled, sealed container.
Solid N-(2-Benzoylphenyl)acetamide Waste Dispose of as hazardous chemical waste

through an approved waste disposal company.

_ ] Place in a designated, sealed waste bag or
Contaminated Labware (e.g., gloves, wipes) ) )
container. Dispose of as hazardous waste.

) Do not rinse and reuse. Dispose of the empty
Empty Containers .
container as hazardous waste.

Important Note: Do not mix N-(2-Benzoylphenyl)acetamide waste with other waste streams.
All waste must be disposed of in accordance with local, state, and federal regulations.

Physical and Chemical Properties

The following table summarizes key physical and chemical properties of N-(2-
Benzoylphenyl)acetamide.

Property Value Source

Melting Point 78 -80°C (172 - 176 °F)

Boiling Point 221 °C (430 °F)

Molecular Formula C15H13NO2 Inferred from name
Appearance Solid [7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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